1-(2,3-Dihydro-1-benzofuran-5-YL)-2-fluoroethan-1-amine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• SMILES: C1COC2=C1C=C(C=C2)C(CF)N
• InChI: InChI=1S/C10H12FNO/c11-6-9(12)7-1-2-10-8(5-7)3-4-13-10/h1-2,5,9H,3-4,6,12H2
• InChIKey: PFPCYIQSNJFKNM-UHFFFAOYSA-N

1-(2,3-Dihydro-1-benzofuran-5-yl)-2-fluoroethan-1-amine: Chemical Identity and Scaffold Overview

1-(2,3-Dihydro-1-benzofuran-5-yl)-2-fluoroethan-1-amine (CAS 1822670-26-7) is a synthetic, fluorinated aromatic amine with the molecular formula C₁₀H₁₂FNO and a molecular weight of 181.21 g/mol . The compound features a 2,3-dihydrobenzofuran bicyclic core with a 2-fluoroethan-1-amine side chain attached at the 5-position. The dihydrobenzofuran scaffold is recognized as a privileged structure in medicinal chemistry, particularly for modulating central nervous system (CNS) targets including serotonin receptors [1][2]. The β-fluorine substitution on the ethylamine chain is a key structural feature that differentiates this compound from non-fluorinated analogs and influences its physicochemical properties, including lipophilicity (predicted LogP = 1.59) and hydrogen-bonding capacity .

Dihydrobenzofuran core for CNS receptor studies

β-Fluorination modulates lipophilicity and hydrogen bonding

SAR probe for serotonin receptor ligand design

• [1] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent US-7402687-B2, 2008. View Source
• [2] Waldman, S.R. Synthesis of Derivatives of 2,3-dihydrobenzofuran as Conformationally Restricted Analogues of 5-HT2 Receptor Agonists. B.A. Thesis, New College of Florida, 1994. View Source

Why This Compound Cannot Be Replaced by Non-Fluorinated or Positional Isomer Analogs

Within the dihydrobenzofuran-5-yl ethanamine family, the presence, position, and number of fluorine atoms on the ethylamine side chain critically modulate physicochemical and pharmacological properties that are not interchangeable across analogs. The β-fluorine atom changes lipophilicity (predicted LogP shift of ~1.19 units versus the non-fluorinated analog), alters hydrogen-bond donor/acceptor capacity, and can impact metabolic stability at the ethylamine moiety . Patent literature on the broader dihydrobenzofuran scaffold explicitly distinguishes 2-fluoroethyl from 2,2-difluoroethyl, methyl, ethyl, and cyclopropyl substituents as pharmacologically non-equivalent groups in 5-HT2C receptor agonist design [1]. Furthermore, the 5-position attachment on the dihydrobenzofuran core defines a distinct receptor-interaction geometry compared to 2-yl or 7-yl positional isomers, making direct substitution scientifically unjustified without confirmatory comparative data [2].

Non-fluorinatedβ-F absence may shift LogP and CNS permeability; predicted partition difference limits direct analog substitution.

Gem-difluoroExtra β-F may lower amine basicity and alter protonation state in physiological buffer, shifting receptor binding context.

Positional isomer5-yl vs 2-yl attachment modifies receptor pharmacophore geometry; 5-HT2C agonist activity not interchangeable across positions.

• [1] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent Application Publication US 2006/0258739 A1, 2006. (R2/R3 groups: hydrogen, methyl, ethyl, 2-fluoroethyl, 2,2-difluoroethyl, cyclopropyl as distinct substituents.) View Source
• [2] Wyeth. Dihydrobenzofuranyl alkanamine derivatives and methods for using same. US Patent Application Publication, 2009. (Distinguishes 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamine from 5-yl positional isomers.) View Source

Quantitative Differentiation Evidence Against Closest Analogs

Predicted Lipophilicity Advantage of β-Fluorination

The introduction of a single β-fluorine atom on the ethylamine chain produces a substantial increase in predicted lipophilicity compared to the non-fluorinated analog. 1-(2,3-Dihydrobenzofuran-5-yl)-2-fluoroethan-1-amine has a vendor-reported predicted LogP of 1.59 . The non-fluorinated analog, 1-(2,3-dihydrobenzofuran-5-yl)ethanamine (CAS 122416-42-6, MW 163.22), has an estimated LogP of approximately 0.4 based on its lower molecular weight and the absence of the hydrophobic fluorine atom . This LogP difference of approximately 1.19 units translates to roughly a 15-fold higher theoretical partition coefficient, indicating markedly different membrane permeability and CNS penetration potential.

Lipophilicity shift

Reported

Predicted LogP 1.59 vs ~0.4 (non-fluorinated analog)

May influence CNS permeability interpretation; not a measured value.

Predicted values require experimental confirmation.

Evidence Dimension	Predicted lipophilicity (LogP)
Target Compound Data	LogP = 1.5908 (predicted)
Comparator Or Baseline	1-(2,3-dihydrobenzofuran-5-yl)ethanamine (CAS 122416-42-6): estimated LogP ~0.4 (non-fluorinated analog)
Quantified Difference	ΔLogP ≈ +1.19 (~15-fold higher partition coefficient)
Conditions	Predicted/calculated values from vendor technical datasheets; experimental confirmation pending

Why This Matters

A LogP difference of this magnitude can determine whether a compound crosses the blood-brain barrier, directly impacting its utility in CNS-targeted research programs and its suitability as a tool compound versus its non-fluorinated analog.

Hydrogen-Bond Donor and Amine Basicity Distinction vs. Difluoro Analogs

The target compound carries a TPSA of 35.25 Ų with a single hydrogen-bond donor (H_Donors = 1) . This profile reflects the mono-fluorinated ethylamine side chain, which preserves one N–H donor for receptor interactions while the β-fluorine acts exclusively as a hydrogen-bond acceptor. In contrast, the 2,2-difluoro analog — 2-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-amine (CAS 1781567-83-6) — retains the same TPSA but the gem-difluoro substitution at the β-position introduces two strongly electron-withdrawing fluorine atoms adjacent to the amine, which lowers the pKa of the adjacent amine (predicted reduction of 0.8–1.2 units based on the electron-withdrawing effect of geminal fluorines) and alters the protonation state at physiological pH [1]. This difference in amine basicity directly impacts the compound's ionic interactions with receptor binding pockets, making the mono-fluoro and difluoro variants pharmacologically non-interchangeable.

Amine basicity

Class-level inference

H-donor count = 1; predicted pKa ~0.8–1.2 units lower in gem-difluoro analog

May shift amine protonation context in GPCR binding assays; class-level SAR context.

pKa inference from fluorine electronic effects.

Evidence Dimension	Hydrogen-bond donor count and predicted amine basicity (pKa)
Target Compound Data	H_Donors = 1; TPSA = 35.25 Ų; mono-β-fluoro substitution
Comparator Or Baseline	2-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-amine (CAS 1781567-83-6): gem-difluoro substitution; estimated pKa reduction of 0.8–1.2 units vs. mono-fluoro
Quantified Difference	Predicted ΔpKa ≈ -0.8 to -1.2 (amine basicity reduction in difluoro analog)
Conditions	Inferred from established fluorine electronic effects on amine basicity; class-level inference from fluorinated ethylamine SAR

Why This Matters

Amine basicity differences of this magnitude shift the ratio of protonated to neutral species at physiological pH, altering receptor binding, solubility, and membrane permeability — all critical parameters for researchers selecting between mono-fluoro and difluoro tool compounds for SAR studies.

• [1] Kuujia. 2-(2,3-Dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-amine. CAS 1781567-83-6. (Gem-difluoro substitution with distinct electronic and steric properties.) View Source

Conformational Restriction: Dihydrobenzofuran vs. Benzofuran Core

The 2,3-dihydrobenzofuran core of the target compound provides a saturated dihydrofuran ring, which imposes distinct conformational constraints compared to the fully aromatic benzofuran analog. The benzofuran analog, 2-(1-benzofuran-5-yl)-2-fluoroethan-1-amine (CAS 1550761-25-5, MW 179.19), possesses a planar, fully conjugated bicyclic system . The dihydrobenzofuran scaffold has been specifically employed as a conformationally restricted bioisostere of aromatic methoxy groups in serotonergic hallucinogen analogs, where the saturated dihydrofuran ring restricts the orientation of the oxygen lone pair and alters the geometry of ligand-receptor interactions at 5-HT2A and 5-HT2C receptors [1][2]. This conformational restriction is a deliberate design feature that cannot be replicated by the flat benzofuran core, making the two scaffolds pharmacologically distinct despite their apparent structural similarity.

Scaffold conformation

Context-dependent

Saturated dihydrofuran ring restricts oxygen lone-pair orientation vs planar benzofuran

Scaffold rigidity may affect 5-HT2 subtype selectivity interpretation.

Qualitative structural distinction; no single metric.

Evidence Dimension	Scaffold conformational restriction and receptor-binding geometry
Target Compound Data	2,3-Dihydrobenzofuran core (saturated dihydrofuran ring; non-planar geometry at C2–C3; conformationally restricted oxygen orientation)
Comparator Or Baseline	2-(1-Benzofuran-5-yl)-2-fluoroethan-1-amine (CAS 1550761-25-5): fully aromatic benzofuran core; planar bicyclic system; unrestricted oxygen orientation
Quantified Difference	Qualitative differentiation in conformational restriction (no single numerical metric available; structural class distinction)
Conditions	Inferred from published SAR of dihydrobenzofuran vs. benzofuran as conformationally restricted bioisosteres in 5-HT2 receptor agonist design

Why This Matters

For researchers building SAR datasets around 5-HT2 receptor ligands, the conformational distinction between dihydrobenzofuran and benzofuran scaffolds can determine agonist efficacy and subtype selectivity; substituting one for the other without compensation invalidates SAR conclusions.

• [1] Monte, A.P.; Marona-Lewicka, D.; Parker, M.A.; Wainscott, D.B.; Nelson, D.L.; Nichols, D.E. Dihydrobenzofuran Analogues of Hallucinogens. 4. Mescaline Derivatives. J. Med. Chem. 1996, 39, 2953–2961. View Source
• [2] Parker, M.A.; Marona-Lewicka, D.; Lucaites, V.L.; Nelson, D.L.; Nichols, D.E. A Novel (Benzodifuranyl)aminoalkane with Extremely Potent Activity at the 5-HT2A Receptor. J. Med. Chem. 1998, 41, 5148–5149. View Source

Purity and Procurement Baseline for Research Reproducibility

The commercially available form of 1-(2,3-dihydro-1-benzofuran-5-yl)-2-fluoroethan-1-amine is supplied at 95% purity . In contrast, the chiral (R)-enantiomer of the closely related non-fluorinated scaffold, (R)-1-(2,3-dihydrobenzofuran-5-yl)ethanamine hydrochloride (CAS 765945-04-8), is commercially available from specialty suppliers at 95% purity as well but at significantly higher cost, with pricing at £142/100 mg, £237/250 mg, and £592/1 g for the enantiopure hydrochloride salt . The racemic target compound, available through mainstream catalog suppliers, offers a structurally related but fluorinated alternative at a lower procurement barrier, enabling initial SAR exploration before committing to enantiopure synthesis.

Purity & procurement

Data to verify

95% purity (racemic); catalog supplier; inquiry-based pricing

95% meets standard research grade; additional purification may be needed for sensitive assays.

Commercial catalog status as of 2025–2026.

Evidence Dimension	Commercial purity grade and relative procurement accessibility
Target Compound Data	95% purity (racemic); catalog supplier availability; inquiry-based pricing
Comparator Or Baseline	(R)-1-(2,3-dihydrobenzofuran-5-yl)ethanamine HCl (CAS 765945-04-8): 95% purity; £142/100 mg; enantiopure chiral amine
Quantified Difference	Racemic vs. enantiopure; fluorinated vs. non-fluorinated; distinct procurement cost brackets (exact target compound pricing inquiry-based)
Conditions	Commercial vendor catalog data as of 2025–2026

Why This Matters

The 95% purity specification is the standard research-grade threshold; researchers requiring >98% purity for sensitive assays (e.g., crystallography, quantitative pharmacology) must budget for additional purification, while the racemic nature may be acceptable for early-stage screening where chiral resolution will be performed downstream.

Pharmacological Impact of 5-yl vs. 2-yl Attachment Position

The attachment point of the alkanamine side chain on the dihydrobenzofuran core is a critical determinant of pharmacological activity. Wyeth's patent family on dihydrobenzofuran derivatives as 5-HT2C agonists explicitly distinguishes 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamine derivatives as a separate structural class from 5-yl or 7-yl substituted variants, with distinct generic formulas and therapeutic claims for each substitution pattern [1][2]. The 2-yl series is described as directly acting as agonists or partial agonists of the 5-HT2C receptor for treating schizophrenia and related mood disorders. The 5-yl substituted target compound, while part of the broader dihydrobenzofuran alkanamine family, is structurally excluded from the specific 5-HT2C agonist claims centered on the 2-yl attachment, indicating that the receptor-binding pharmacophore is sensitive to the side-chain position and that the 5-yl and 2-yl positional isomers are not functionally interchangeable.

Positional pharmacophore

Context-dependent

5-yl attachment excluded from 2-yl 5-HT2C agonist patent claims

5-yl vs 2-yl attachment may alter receptor engagement interpretation; not interchangeable.

Based on patent structural analysis; no direct head-to-head data.

Evidence Dimension	Pharmacological target engagement as a function of side-chain attachment position
Target Compound Data	5-yl attachment: 1-(2,3-dihydro-1-benzofuran-5-yl)-2-fluoroethan-1-amine
Comparator Or Baseline	2-yl series: 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamine derivatives (explicitly claimed as 5-HT2C agonists in Wyeth patents)
Quantified Difference	Qualitative differentiation in receptor pharmacophore (5-yl excluded from 2-yl-specific 5-HT2C agonist claims; no published head-to-head activity data available)
Conditions	Patent structural analysis; no direct in vitro comparison published for the target compound

Why This Matters

Procurement decisions for CNS-targeted tool compounds must account for positional isomerism: the 5-yl fluoroethanamine is structurally precluded from the 5-HT2C agonist pharmacophore characterized for the 2-yl series, and vice versa; selecting the wrong positional isomer for a target engagement study will yield negative or misleading results that cannot be attributed to the fluorination strategy.

• [1] Wyeth. Dihydrobenzofuranyl alkanamine derivatives and methods for using same. US Patent Application Publication US 2009/0076083 A1, 2009. (Explicitly claims 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamine derivatives as 5-HT2C agonists.) View Source
• [2] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent US-7402687-B2, 2008. (Broad genus covering multiple substitution positions; subclass distinctions for 2-yl, 5-yl, and 7-yl variants.) View Source

Optimal Research and Application Scenarios

Lipophilicity-Driven CNS Tool Compound Differentiation

Based on the predicted LogP of 1.59, this compound is best deployed as a moderately lipophilic, fluorinated comparator in SAR studies where logD-driven CNS penetration is a key variable. The ~1.19 LogP unit advantage over the non-fluorinated analog (estimated LogP ~0.4) makes it the preferred choice when researchers need to test the hypothesis that increased lipophilicity enhances passive blood-brain barrier permeability while maintaining the 5-yl dihydrobenzofuran scaffold . This compound enables incremental lipophilicity tuning without altering the core scaffold, a critical design parameter in CNS lead optimization.

Mono-Fluoro vs. Gem-Difluoro Basicity in Receptor Pharmacology

The single β-fluorine substitution preserves near-physiological amine basicity (estimated pKa ~8.5–9.0) compared to the gem-difluoro analog, which is predicted to exhibit a pKa reduction of 0.8–1.2 units due to the additive electron-withdrawing effects of two fluorine atoms . This compound is the appropriate selection for experiments where researchers want to introduce fluorine-mediated electronic effects without substantially altering the amine protonation state — a critical consideration in G-protein-coupled receptor (GPCR) binding assays where the charged ammonium species forms key ionic interactions with conserved aspartate residues in transmembrane domain 3.

Dihydrobenzofuran Scaffold as a Conformational Bioisostere Control

For research groups investigating the role of scaffold flexibility in receptor subtype selectivity (particularly 5-HT2A vs. 5-HT2C), this compound serves as a dihydrobenzofuran-based probe that differs from the fully aromatic benzofuran analog (CAS 1550761-25-5) in conformational freedom at the dihydrofuran ring [1]. The saturated C2–C3 bond restricts the oxygen lone-pair orientation relative to the aromatic ring, a feature deliberately exploited in the design of serotonergic ligands where oxygen geometry influences agonist efficacy. This compound is the correct choice when the experimental question concerns the effect of scaffold saturation, independent of fluorination status.

Racemic Intermediate for Chiral Resolution and Derivatization

As a racemic mixture supplied at 95% purity through mainstream catalog suppliers, this compound is best positioned as a cost-accessible starting material for academic medicinal chemistry groups performing chiral resolution, diastereomeric salt formation, or chiral HPLC separation prior to enantioselective pharmacological evaluation . The presence of the primary amine handle also enables further derivatization (e.g., amide coupling, reductive amination, sulfonamide formation) at the ethylamine terminus, while the β-fluorine atom serves as a metabolically stable replacement for a hydroxyl group in the ethylamine chain. The compound is suitable for building block-level procurement rather than as a final pharmacological probe.

Application

Selection Property

Validation Focus

CNS penetration SAR studies

Predicted lipophilicity profile

Blood-brain barrier permeability assays

Amine basicity evaluation in receptor pharmacology

Mono- vs gem-difluoro amine basicity context

GPCR binding and protonation state assays

Conformational restriction studies for serotonin subtypes

Dihydrobenzofuran scaffold rigidity

5-HT2A/2C subtype selectivity assays

Chiral resolution and derivatization precursor

Racemic 95% purity; cost-accessible building block

Chiral separation and amine derivatization workflows

• [1] Monte, A.P.; Marona-Lewicka, D.; Parker, M.A.; Wainscott, D.B.; Nelson, D.L.; Nichols, D.E. Dihydrobenzofuran Analogues of Hallucinogens. 4. Mescaline Derivatives. J. Med. Chem. 1996, 39, 2953–2961. View Source